Cas no 245070-83-1 (1-Cyclopentyl-1,4-diazepane)

• Product Name: 1-Cyclopentyl-1,4-diazepane
• CAS No: 245070-83-1
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• MDL: MFCD09728928
• CID: 1086232
• PubChem ID: 16782230
• Update Time: 2025-04-20

1-Cyclopentyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentyl-1,4-diazepane
• -cyclopentyl-1,4-diazepane
• 1H-1,4-diazepine, 1-cyclopentylhexahydro-
• Z228588272
• 245070-83-1
• 1-cyclopentyl-1,4-diazepane(SALTDATA: 2tosilate)
• DTXSID90947399
• AKOS000137757
• G29079
• EN300-82382
• 1-Cyclopentyl-[1,4]diazepane
• SCHEMBL1507120
• MFCD09728928
• DS-016130

• MDL： MFCD09728928
• Inchi： 1S/C10H20N2/c1-2-5-10(4-1)12-8-3-6-11-7-9-12/h10-11H,1-9H2
• InChI Key： DPTJLUGTAUOTFU-UHFFFAOYSA-N
• SMILES： N1(CCNCCC1)C1CCCC1

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 15.3Ų